2-(Benzyloxy)-N-methoxy-N-methylacetamide
Overview
Description
2-(Benzyloxy)-N-methoxy-N-methylacetamide (also known as 2-BnMMA) is a small molecule compound that has been studied for its potential applications in scientific research. It is a derivative of acetamide, a simple amide compound, and is comprised of a benzyloxy group attached to the nitrogen atom of the amide group. 2-BnMMA has been studied for its ability to act as a substrate for enzymes, its ability to interact with proteins, and its potential applications in biochemical and physiological research.
Scientific Research Applications
1. Synthesis of Benzyl Ethers and Esters 2-(Benzyloxy)-N-methoxy-N-methylacetamide is used as a reagent in the synthesis of benzyl ethers and esters. It serves as a mild and convenient reagent, particularly effective in a revised benzyl transfer protocol where N-methylation of 2-benzyloxypyridine delivers the active reagent in situ .
Pharmaceutical Research Intermediate
This compound acts as an intermediate in pharmaceutical research, contributing to the development of various drugs by facilitating the synthesis of sequential polypeptides and multidentate chelating ligands .
Organic Synthesis
In organic synthesis, 2-(Benzyloxy)-N-methoxy-N-methylacetamide is involved in the halogen exchange reaction, which is crucial for creating complex organic molecules .
Characterization of Schiff Bases
The compound is used in the characterization of Schiff bases, which are essential in various chemical reactions and potential applications in analytical chemistry .
Synthesis of Arylmethyl Ethers
It is also utilized in the synthesis of other arylmethyl ethers, with observations on the appropriate choice of solvent impacting its effectiveness .
Preparation of Chemical Reagents
2-(Benzyloxy)-N-methoxy-N-methylacetamide is used in the preparation of chemical reagents such as 2-(Benzyloxy)-4-fluorophenylboronic Acid, which are essential for research and development in chemistry .
Convenient method for preparing benzyl ethers and esters using 2… 2-Benzyloxyphenol, 98%, Thermo Scientific Chemicals Photochem | Free Full-Text | UV-Induced Benzyloxy Rotamerization in an… Further Studies on the [1,2]-Wittig Rearrangement of 2-(2-Benzyloxy… Synthesis and characterization of new benzyl‐protected 2‐iodo‐4… Convenient method for preparing benzyl ethers and esters using 2… 2-(Benzyloxy)-4-fluorophenylboronic Acid - FUJIFILM Wako Chemicals U.S…
properties
IUPAC Name |
N-methoxy-N-methyl-2-phenylmethoxyacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-12(14-2)11(13)9-15-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUAZBEOHVCLBJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)COCC1=CC=CC=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10466512 |
Source
|
| Record name | 2-(BENZYLOXY)-N-METHOXY-N-METHYLACETAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10466512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzyloxy)-N-methoxy-N-methylacetamide | |
CAS RN |
104863-68-5 |
Source
|
| Record name | 2-(BENZYLOXY)-N-METHOXY-N-METHYLACETAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10466512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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